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Disclaimer: The information provided in this technical guide is based on available scientific
literature for the individual components of a substance identified in the PubChem database as
"Cervisol" (CID 44152708), reportedly used in the historical treatment of endometriosis. It is
crucial to note that there is a significant lack of modern scientific research, clinical data, and
validation for the efficacy and safety of this specific combination for any medical application,
including endometriosis. This document is intended for informational purposes for researchers
and drug development professionals and should not be interpreted as an endorsement or
validation of this formulation. Another product, a topical cream for neck pain, is marketed under
the brand name CERVISOL®, which is distinct from the chemical mixture discussed herein.

Introduction to Cervisol and its Components

Cervisol, as defined by the PubChem database, is a mixture containing Iron (l1l) Chloride
(FeCls), Picric Acid (2,4,6-trinitrophenol), and Ethanol.[1] This combination was historically
indicated for the treatment of endometriosis.[1] The rationale for this specific formulation is not
well-documented in contemporary medical literature. This guide will provide a detailed analysis
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of the known pharmacological properties of each individual component to offer a scientific
understanding of their potential, albeit unproven, roles.

Pharmacological Profile of Individual Components
Iron (lll) Chloride (Ferric Chloride)

Iron (IIl) chloride is an inorganic compound with known astringent and hemostatic properties.[2]
[3] In gynecological and obstetric medicine, iron compounds are primarily used to treat iron
deficiency anemia.[4][5][6][7]

2.1.1. Mechanism of Action and Properties

As an astringent, ferric chloride can cause the constriction of tissues and blood vessels, which
may have been intended to reduce bleeding and oozing from endometrial lesions. Its
hemostatic effect is utilized topically to stop minor surface bleeding.[2] In the context of
endometriosis, it is plausible that its intended use was to control localized bleeding associated
with ectopic endometrial tissue.

2.1.2. Quantitative Data

Quantitative data on the topical application of ferric chloride for tissue effects is not readily
available in the context of gynecological applications beyond its use as a hemostatic agent.
The primary quantitative data for iron compounds in gynecology relates to oral and intravenous
administration for anemia.[5][8]
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Property Data

Molecular Formula FeCls

Molecular Weight 162.20 g/mol [3]

Appearance Orange to brown-black solid[3]

Solubility Soluble in water, alcohol, ether, acetone.[3]

Treatment of iron deficiency anemia (as various
Primary Medical Use iron salts/complexes)[4][5][6][7]; Topical

hemostatic agent.[2]

R ted Side Effects (Oral/lV) Gastrointestinal irritation (oral), nausea,
eported Side Effects (Ora
P headache, flushing (intravenous).[7]

Table 1: Physicochemical and Medical Properties of Iron (l1l) Chloride.
2.1.3. Experimental Protocols

Standard protocols for the use of iron compounds in gynecology focus on the management of
anemia. For example, a common protocol for intravenous iron sucrose complex involves doses
between 200 and 300 mg, with a hemoglobin increase of 1.3 to 2.5 g/dL observed over 28
days.[5] No specific experimental protocols for the topical application of ferric chloride in
endometriosis were found in the reviewed literature.

Picric Acid (2,4,6-trinitrophenol)

Picric acid is a highly acidic phenol that has been used historically as an antiseptic, a burn
treatment, and a yellow dye.[1][9] Its use in modern medicine is virtually nonexistent due to its
toxicity and explosive nature.[10][11]

2.2.1. Mechanism of Action and Properties

Picric acid possesses antiseptic and astringent properties.[9] Its antiseptic action is likely due to
its ability to precipitate proteins. As an astringent, it can cause tissue to contract. The
mechanisms that contributed to its use in burn relief included numbing of pain and coagulation
of albumin, which was thought to decrease pus formation.[10] In the context of Cervisol, it
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might have been included for its antiseptic properties to prevent infection and for its astringent
effects on endometrial lesions.

2.2.2. Quantitative Data

There is no quantitative pharmacological data available for the use of picric acid in the
treatment of endometriosis. Its historical use predates modern quantitative pharmacological

analysis.
Property Data
Molecular Formula CeH3N307
Molecular Weight 229.10 g/mol [1]
Appearance Colorless to yellow solid[1]
Acidity (pKa) 0.38[1]

o _ Antiseptic, treatment for burns, malaria, herpes,
Historical Medical Use
and smallpox.[1][11]

Can cause skin and eye irritation, dizziness,
o headache, and weakness. In severe cases, it
Toxicity . .
can lead to coma. It is also a known explosive.

[10][12]

Table 2: Physicochemical and Medical Properties of Picric Acid.
2.2.3. Experimental Protocols

No modern experimental protocols for the medical use of picric acid are available due to its
discontinuation. Historical accounts describe soaking gauze in a picric acid solution for
application to burns.[10]

Ethanol

Ethanol is widely used in pharmaceutical preparations as a solvent, disinfectant, and
penetration enhancer.[13][14]
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2.3.1. Mechanism of Action and Properties

In the Cervisol formulation, ethanol's primary role would be as a solvent for the other
components. Additionally, its antiseptic properties would contribute to the overall antimicrobial
effect of the mixture.[13][14] Ethanol can also act as a skin penetration enhancer by removing
lipids from the stratum corneum, which could potentially facilitate the local action of the other
components.[15][16]

2.3.2. Quantitative Data

The concentration of ethanol for effective disinfection is typically between 60% and 90%.[2] As
a preservative in topical formulations, concentrations can be lower. One study noted that a 20%
(v/v) ethanol concentration in a cream altered skin biophysical properties.[17]

Property Data

Molecular Formula C2HsOH

Molecular Weight 46.07 g/mol
Appearance Clear, colorless liquid

Solvent, antimicrobial preservative (>10%),

Pharmaceutical Use disinfectant (60-90%), penetration enhancer.[2]
[14][15][16]
Reported Side Effects (Topical) Skin irritation, contact dermatitis.[15][16]

Table 3: Physicochemical and Pharmaceutical Properties of Ethanol.
2.3.3. Experimental Protocols

Protocols for evaluating ethanol as a penetration enhancer often involve ex vivo models, such
as the porcine ear model, where formulations with and without ethanol are applied, and the
penetration of active ingredients is measured using techniques like epifluorescence
microscopy.[17]

Analysis of the "Cervisol" Mixture
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There is no available scientific literature detailing the pharmacological properties, mechanism
of action, or clinical efficacy of the specific combination of iron chloride, picric acid, and ethanol
for the treatment of endometriosis. The synergistic or additive effects of these components in
this context are unknown.

Hypothetical Rationale

The likely, though unproven, rationale for this formulation was to combine the astringent and
hemostatic properties of ferric chloride with the antiseptic and astringent properties of picric

acid, all delivered in an ethanol solvent which would also act as an antiseptic. This approach
would have aimed to control bleeding, reduce the size of lesions through tissue constriction,
and prevent secondary infections.

Signaling Pathways and Workflows

Due to the lack of research on Cervisol, it is not possible to provide a diagram of the signaling
pathways involved in its effect on endometriosis. The fundamental mechanism of action
remains speculative.

However, a logical workflow for the preparation of such a solution can be hypothesized.
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Component Weighing and Measuring

Weigh Iron (lI) Chloride Measure Ethanol Weigh Picric Acid
Solution Preparation
\ \/
Dissolve Iron (Ill) Chloride in Ethanol

Combine Solutions

Adjust to Final Volume with Ethanol

Final I;'roduct

Cervisol Solution

Dissolve Picric Acid in a portion of the Ethanol Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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